[[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate

• IUPAC Name: [[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
• InChI: InChI=1S/C9H16N2O18P4/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(26-8)3-25-31(19,20)28-33(23,24)29-32(21,22)27-30(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,23,24)(H,10,12,15)(H2,16,17,18)
• InChI Key: SBVYRQFJZOKNGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O
• Molecular Formula: C9H16N2O18P4
• Molecular Weight: 564.12 g/mol

Description

[[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate is a complex organic compound with significant biochemical relevance

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate involves multiple steps. One common method includes the enzymatic reaction using UDP-xylose synthase from Arabidopsis thaliana, nicotinamide adenine dinucleotide in aqueous phosphate buffer at 25°C, and pH 8. The reaction is typically carried out for 8 hours .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the enzymatic synthesis method mentioned above can be scaled up for industrial applications, ensuring the purity and yield required for research and commercial purposes.

Chemical Reactions Analysis

Types of Reactions

[[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to different products.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions vary depending on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different phosphorylated derivatives, while reduction can lead to dephosphorylated compounds.

Scientific Research Applications

Chemistry

In chemistry, [[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate is used as a precursor in the synthesis of various nucleotides and nucleotide analogs .

Biology

In biological research, this compound is essential for studying metabolic pathways and enzyme functions. It serves as a substrate for various enzymatic reactions, helping researchers understand the mechanisms of biochemical processes .

Medicine

Its role in nucleotide synthesis makes it a valuable target for developing antiviral and anticancer drugs .

Industry

In the industrial sector, this compound is used in the production of biochemical reagents and diagnostic tools .

Mechanism of Action

The mechanism of action of [[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate involves its interaction with specific enzymes and molecular targets. It acts as a substrate for enzymes involved in nucleotide synthesis, influencing various biochemical pathways. The molecular targets include enzymes like UDP-xylose synthase, which catalyzes the formation of UDP-xylose from UDP-glucose .

Comparison with Similar Compounds

Similar Compounds

• UDP-glucose
• UDP-galactose
• UDP-arabinose

Uniqueness

[[5-(2,4-Dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate is unique due to its specific structure and functional groups, which confer distinct biochemical properties. Unlike similar compounds, it has a unique combination of hydroxyl and phosphoryl groups, making it a versatile substrate for various enzymatic reactions .